Cas no 92867-45-3 ( )

• Product Name: &nbsp
• CAS No: 92867-45-3
• MF: C₁₅H₃₂O₂
• MW: 244.413385391235
• CID: 999039
• PubChem ID: 348812
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 1,1-dibutoxyheptane
• NSC-408293
• NSC408293
• 92867-45-3
• SCHEMBL9809154
• DTXSID30325036
•  

• Inchi： 1S/C15H32O2/c1-4-7-10-11-12-15(16-13-8-5-2)17-14-9-6-3/h15H,4-14H2,1-3H3
• InChI Key： AMSWIMWRNMWSRJ-UHFFFAOYSA-N
• SMILES： O(CCCC)C(CCCCCC)OCCCC

Computed Properties

• Exact Mass: 244.24
• Monoisotopic Mass: 244.24
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 13
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.845
• Boiling Point: 244.7°C at 760 mmHg
• Flash Point: 53.3°C
• Refractive Index: 1.431